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Compound of Interest

N-Nitroso Apixaban Amino Acid
Compound Name: ]
Impurity

Cat. No.: B15813032

Get Quote

Executive Summary

This technical guide details the protocol for the quantification of N-Nitroso Apixaban Amino
Acid Impurity (also known as N-Nitroso Apixaban Impurity B or 5-[4-[3-carbamoyl-1-(4-

methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridin-6-yl]-N-nitrosoanilino]pentanoic acid)
in solid dosage forms.[1]

As a Nitrosamine Drug Substance Related Impurity (NDSRI), this compound presents unique
analytical challenges due to its amphiphilic nature (containing both a polar carboxylic acid tail
and a non-polar core) and the complex matrix of Apixaban tablets. This protocol utilizes
UHPLC-MS/MS in ESI+ mode, leveraging a specific solid-liquid extraction (SLE) workflow
designed to minimize ion suppression from excipients.

Introduction & Regulatory Context
The Target Impurity

The "Amino Acid Impurity” refers to the specific nitrosated degradation product where the
lactam ring opening or precursor interaction results in a pentanoic acid side chain.
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e Chemical Name: 5-((4-(3-Carbamoyl-1-(4-methoxyphenyl)-7-oxo-1,4,5,7-tetrahydro-6H-
pyrazolo[3,4-c]pyridin-6-yl)phenyl)(nitroso)amino)pentanoic Acid.[1][2][3]

e CAS Number: 3094994-84-7 (often cited in vendor catalogs).[1]
e Molecular Formula: C2sH26NeOe[2][3]

e Molecular Weight: 506.52 g/mol .

Regulatory Thresholds (EMA/FDA)

Unlike small-molecule nitrosamines (e.g., NDMA), this NDSRI falls under Carcinogenic Potency
Categorization Approach (CPCA) Category 4, allowing for a higher Acceptable Intake (Al) due
to steric hindrance reducing alkylating potential.

« EMA/FDA Al Limit:1500 ng/day.

o Analytical Target: For a Maximum Daily Dose (MDD) of 10 mg (Apixaban), the concentration
limit in the drug product is 150 ppm. However, methods are typically validated to 10% of the
limit (15 ppm) or lower to ensure robustness.

Analytical Challenges & Strategy
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Challenge Scientific Basis Strategic Solution
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lipophilic core and a carbon load and acidic mobile

Amphiphilic Structure hydrophilic carboxylic acid tail ( phase to suppress ionization of
the acid group, ensuring

)-[1] retention.[1]

Divert Valve usage to send

Tablet fillers (croscarmellose, bulk API to waste; use of
Matrix Interference lactose) can cause ion Stable Isotope Labeled (SIL)
suppression in the source.[1] IS (e.g., Apixaban-d3 or NDPA-
d4).[1]

) ) ) Optimize Desolvation
Nitrosamines are labile and
) Temperature (<400°C) and
] can lose the -NO group in the ) i

In-Source Fragmentation o monitor the parent amine

source, mimicking the parent N

] transition to rule out false
amine.[1] -
positives.

Experimental Protocol

Instrumentation & Conditions
o LC System: Agilent 1290 Infinity Il or Waters Acquity UPLC H-Class.

o Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).
e Column: Waters HSS T3 C18 (100 x 2.1 mm, 1.8 um) or Agilent Poroshell 120 EC-C18.

o Rationale: The HSS T3 provides superior retention for polar/acidic moieties compared to
standard C18.

Chromatographic Parameters:
e Mobile Phase A: 0.1% Formic Acid in Water (Protonation of basic nitrogens).

e Mobile Phase B: 0.1% Formic Acid in Methanol.
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e Flow Rate: 0.4 mL/min.[4]

e Column Temp: 40°C.

e Injection Vol: 5-10 pL.

Gradient Program:

Time (min) %B Event

0.0 5 Initial Hold

1.0 5 Load

6.0 95 Elution of NDSRI
8.0 95 Wash

8.1 5 Re-equilibration

|11.0 | 5| End |[1]

Mass Spectrometry Parameters (ESI+)

« lonization: Electrospray Positive (ESI+).[1][5]
e Source Temp: 450°C.

e Curtain Gas: 35 psi.

» Collision Gas: Medium.

MRM Transitions (Must be experimentally optimized):
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Precursor
Analyte Product (m/z) CE (eV) Role
(m/z)
Loss of NO
NDSRI (Quant)  507.2 477.2 15 (Characteristic
)
Fragment of
NDSRI (Qual) 507.2 359.1 28 pyrazolo-pyridine
core
Loss of H20 +
NDSRI (Qual 2) 507.2 459.2 22

NO

| Internal Standard | 511.2 | 481.2 | 15 | Assuming d4-analog |[1]

Sample Preparation Workflow

This workflow uses Solid-Liquid Extraction (SLE) optimized to solubilize the organic impurity

while precipitating excipients.
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Tablet Preparation

(20 Tablets)

Pulverize to Fine Powder
(Cryo-milling preferred)

:

Weigh Equivalent to
500 mg API

:

Add 10 mL Extraction Solvent
(MeOH:Water 90:10 + 0.1% FA)

:

Spike Internal Standard
(Final conc. 50 ng/mL)

:

Mechanical Shaker
(30 min @ Room Temp)

:

Centrifuge
(4500 rpm, 10 min, 5°C)

Filter Supernatant
(0.22 um PTFE)

Transfer to Amber Vial
(Ready for LC-MS)

Click to download full resolution via product page
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Figure 1: Sample Preparation Workflow designed to maximize recovery of the acidic
nitrosamine while minimizing excipient load.[1][6]

Critical Steps Explained:

e Solvent Choice (MeOH:Water 90:10): High methanol content ensures solubility of the
lipophilic core of Apixaban and the impurity. The 10% water aids in wetting the tablet fillers
(lactose/cellulose) to release entrapped impurities.

 Acidification: 0.1% Formic Acid is added to the extraction solvent to keep the carboxylic acid
moiety of the impurity protonated (

), preventing interaction with basic sites on the excipients or glass surfaces.

o Amber Glass: Nitrosamines are UV-sensitive. All processing must occur under yellow light or
in amber glassware.

Method Validation Strategy (ICH M10)

To ensure the trustworthiness of the data, the method must be validated against the following
criteria:

Linearity & Range

e Range: 1.0 ng/mL to 200 ng/mL (covering 10% to 150% of the specification limit).
e Criterion:

; Back-calculated concentrations within £15% (£20% for LLOQ).

Recovery (Accuracy)

Perform spike recovery studies at three levels (Low, Medium, High) into the placebo matrix (if
available) or the drug product matrix.

e Acceptance: 80% - 120% recovery.

» Note: If recovery is low (<80%), investigate Matrix Effect (ME).[1] Calculate ME using:
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If ME < 80% (suppression), dilute the sample extract 1:5 or switch to a more rigorous
cleanup (e.g., OASIS HLB SPE cartridges).[1]

Sensitivity (LLOQ)

e Target LLOQ: 0.5 - 1.0 ng/mL.

o S/N Ratio:

e This sensitivity is required to detect the impurity well below the 1500 ng/day limit, ensuring
patient safety.

Results Interpretation & Troubleshooting
Decision Tree for Method Optimization
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Check Peak Shape
of NDSRI

Is Peak Tailing?

Yes

. Increase Buffer Strength
2
STl R or Lower pH (add FA)

Change Sample Diluent Check Sensitivity
(Match Initial Mobile Phase) (S/N > 10?)

Optimize Source Temp
& Gas Flow

Valid Method

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common chromatographic issues encountered with acidic
nitrosamines.

Data Reporting

Results should be tabulated as follows to demonstrate compliance:
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Peak Peak Calc. Impurity
ea
Batch ID Area Ratio Conc. Content Status
Area (IS)

(NDSRI) (ng/mL) (ppm)
Limit - - - - 150 ppm -
Batch A 150,000 1,200,000 0.125 12.5 2.5 Pass
Batch B 1,800,000 1,150,000 1.565 156.5 31.3 Pass
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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